N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide

• IUPAC Name: N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C18H20N2O4S/c1-18(2)12-24-16-11-13(9-10-15(16)20(3)17(18)21)19-25(22,23)14-7-5-4-6-8-14/h4-11,19H,12H2,1-3H3
• InChI Key: HQZOVZSUSUXOHY-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NS(=O)(=O)C3=CC=CC=C3)N(C1=O)C)C
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H20N2O4S and its molecular weight is 360.43. The purity is usually 95%.
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Scientific Research Applications

1. Therapeutic Applications and Mechanisms

• Arginine Vasopressin (AVP) Antagonists : A study demonstrated the potential therapeutic application of a non-peptide V2 arginine vasopressin (AVP) antagonist in treating hyponatremia in patients with the syndrome of inappropriate secretion of antidiuretic hormone (SIADH), suggesting a significant role for similar compounds in modulating hormone-related water balance and sodium levels (Saito et al., 1997).

2. Pharmacokinetics and Pharmacodynamics

• Benzodiazepine Analogues : Research on benzodiazepine analogues, including flubromazolam, highlights the pharmacokinetic and pharmacodynamic properties of these compounds, including their sedative effects, anti-anxiety properties, and muscle relaxant effects. A case of severe intoxication underscores the importance of understanding the effects and risks associated with these compounds (Łukasik-Głębocka et al., 2016).

3. Environmental and Health Impacts

• Brominated Flame Retardants (BFRs) : A study investigated the presence of emerging brominated flame retardants, including their implications for human exposure. This research is relevant for understanding the environmental persistence and potential health impacts of a wide range of synthetic organic compounds (Zhou et al., 2014).

4. Novel Antiepileptic Agents

• Pharmacokinetics of New Antiepileptic Drugs : BIA 2-093, a new putative antiepileptic drug, was evaluated for its safety, tolerability, and pharmacokinetic profile in a study involving healthy male volunteers. Such studies are critical for developing new therapeutics and understanding their metabolism and systemic effects (Almeida & Soares-da-Silva, 2003).